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Compound of Interest

Compound Name: 5-Iodo-2-methyl-2-pentene

Cat. No.: B15198323 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-iodo-2-methyl-2-pentene is an organoiodine compound with the chemical formula C6H11I.

[1][2][3] While it is a known and commercially available chemical,[1][4] detailed literature

regarding its specific discovery, history, and applications in areas such as drug development

and signaling pathways is not extensively documented in publicly available resources. This

guide aims to provide a comprehensive overview of the existing technical data for 5-iodo-2-
methyl-2-pentene, supplemented with established principles of iodoalkene synthesis and

reactivity to offer a predictive profile of its chemical behavior.

Physicochemical Properties
The known quantitative data for 5-iodo-2-methyl-2-pentene is summarized in the table below

for clear reference.
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Property Value Source

CAS Number 43161-11-1 [1][3][4]

Molecular Formula C6H11I [1][2][3][5]

Molecular Weight 210.06 g/mol [1][2][3]

Boiling Point 62-63 °C (at 13 Torr) [1][4]

Predicted Density 1.502 ± 0.06 g/cm³ [1][4]

Synthesis and Experimental Protocols
While specific, peer-reviewed synthetic procedures for 5-iodo-2-methyl-2-pentene are not

readily found, its structure suggests plausible synthetic routes based on general reactions of

alkenes and alcohols. A probable precursor for its synthesis is 2-methyl-2-pentene or 2-methyl-

2-pentanol.

A common method for the preparation of iodoalkanes is the hydroiodination of alkenes.[6] This

involves the electrophilic addition of hydrogen iodide (HI) across the double bond.

2-methyl-2-pentene Carbocation Intermediate + H-I 5-iodo-2-methyl-2-pentene + I-
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Caption: Plausible synthesis of 5-iodo-2-methyl-2-pentene via hydroiodination.

General Experimental Protocol for Hydroiodination of an Alkene:

A solution of the alkene (e.g., 2-methyl-2-pentene) is prepared in a suitable, non-reactive

solvent.

Anhydrous hydrogen iodide is then bubbled through the solution, or a solution of HI in a

solvent is added dropwise. The reaction is typically carried out at a controlled temperature.
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The reaction progress is monitored by techniques such as thin-layer chromatography (TLC)

or gas chromatography (GC).

Upon completion, the reaction mixture is washed with a basic solution (e.g., sodium

bicarbonate) to neutralize any excess acid, followed by a wash with a reducing agent

solution (e.g., sodium thiosulfate) to remove any residual iodine.

The organic layer is then dried over an anhydrous salt (e.g., magnesium sulfate), filtered,

and the solvent is removed under reduced pressure to yield the crude product.

Purification is typically achieved through distillation under reduced pressure.

Allylic alcohols can be converted to allylic iodides using hydrogen iodide generated in situ from

reagents like chlorotrimethylsilane and sodium iodide.[7] This method can sometimes be

accompanied by allylic rearrangement.

Reactivity and Potential Applications
The reactivity of 5-iodo-2-methyl-2-pentene is dictated by its two primary functional groups:

the carbon-carbon double bond and the carbon-iodine bond.

The double bond can undergo electrophilic addition reactions.[8] For instance, it can react with

halogens, acids, and other electrophiles.

C=C C+-C-E+ E+

E+

Nu-C-C-E+ Nu-

Nu-
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Caption: General mechanism of electrophilic addition to an alkene.

The carbon-iodine bond is relatively weak, making the iodine atom a good leaving group in

nucleophilic substitution reactions (SN1 and SN2). This allows for the introduction of a wide

variety of functional groups. Alkyl iodides are also precursors for the formation of Grignard

reagents and other organometallic compounds, which are valuable intermediates in organic

synthesis.

Currently, there is no specific information linking 5-iodo-2-methyl-2-pentene to any signaling

pathways or its direct use in drug development. However, as a functionalized organic molecule,

it holds potential as a building block in the synthesis of more complex molecules. Its

bifunctionality (an alkene and an alkyl iodide) allows for sequential or selective reactions,

making it a potentially versatile intermediate in medicinal chemistry for the synthesis of novel

therapeutic agents.

Conclusion
5-iodo-2-methyl-2-pentene is a known chemical compound with defined physical properties.

While its history and discovery are not well-documented, its synthesis can be reasonably

inferred from established chemical principles for the formation of iodoalkenes. Its reactivity,

characterized by the presence of both a double bond and a labile iodine atom, suggests its

potential utility as a synthetic intermediate in organic and medicinal chemistry. Further research

into the properties and reactions of this molecule could uncover novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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